Cas no 1104643-51-7 (1-(1H-imidazol-2-yl)-1,4-Pentanedione)

• Product Name: 1-(1H-imidazol-2-yl)-1,4-Pentanedione
• CAS No: 1104643-51-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1098856
• Update Time: 2024-07-25

1-(1H-imidazol-2-yl)-1,4-Pentanedione Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-2-yl)-1,4-Pentanedione
• 1,4-Pentanedione, 1-(1H-imidazol-2-yl)-

• Inchi： 1S/C8H10N2O2/c1-6(11)2-3-7(12)8-9-4-5-10-8/h4-5H,2-3H2,1H3,(H,9,10)
• InChI Key： GPTAEFVYLGDNSJ-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1)(=O)CCC(=O)C

Experimental Properties

• Density: 1.194±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 363.4±44.0 °C(predicted)
• pka: 11.03±0.10(predicted)